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Compound of Interest

Compound Name: L-ORNITHINE:HCL (4,4,5,5-D4)
Cat. No.: B1579828
Get Quote
\ J

Introduction & Scope

This guide defines the critical disposal protocols for L-Ornithine:HCI (4,4,5,5-D4). While L-
Ornithine is a naturally occurring amino acid, the deuterated (D4) hydrochloride salt form
presents specific inventory and regulatory considerations.

Crucial Distinction:

¢ Isotope Status: This compound is a Stable Isotope. It is NOT radioactive. It must be handled
as chemical waste, not radioactive waste.

+ Economic Value: Due to the high cost of deuterated standards, "disposal” often implies a
failure in inventory management. This guide includes a pre-disposal verification step to
prevent the accidental waste of viable research material.

Safety & Hazard Assessment (Pre-Disposal)

Before initiating disposal, you must validate the hazard profile. Treat the deuterated
isotopologue with the same toxicological precautions as the unlabeled parent compound.
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Property Specification Hazard Implication

CAS Number 3184-13-2 (Unlabeled Parent) Reference for toxicity data.[1]

Signal Word WARNING Standard caution required.
Skin Irrit. 2; Eye Irrit.[1] 2A; Irritant to eyes, skin, and

GHS Classification )
STOT SE 3 respiratory tract.

General Chemical Waste
RCRA Status (USA) Not Listed (P or U list) (unless mixed with solvents).
[1]

Do not place in radioactive
Radioactivity NONE waste streams (e.g., C14/H3
bins).

Senior Scientist Insight:Do not be complacent because it is an amino acid. The HCI salt form is
acidic and can cause significant eye irritation. Furthermore, in metabolic tracing experiments,
this compound is often dissolved in organic modifiers (e.g., Methanol/Acetonitrile) or biological
matrices. The matrix often dictates the disposal path more than the ornithine itself.

Waste Characterization & Segregation

Proper segregation is the single most effective way to reduce disposal costs and prevent lab

accidents.

The Segregation Logic (Graphviz Diagram)
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Figure 1: Decision matrix for segregating L-Ornithine:HCI (D4) waste streams based on
physical state and solvent matrix.[1]

Detailed Disposal Protocols
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Protocol A: Solid Waste (Pure Compound)

Use this for expired shelf stock or spilled powder.

Inventory Reconciliation: Before disposal, verify the container is truly waste. Deuterated
standards are expensive (~

1000/gram). If the material is simply "old" but dry, run a gNMR or MS check for purity; it may
still be viable for qualitative MS tuning.

o Containerization: Place the vial (with cap) into a clear, sealable plastic bag (secondary
containment).

o Labeling: Apply a hazardous waste label.
o Constituents: "L-Ornithine Hydrochloride (D4)"[1]
o Hazards: Check "Irritant".
o Disposal Bin: Place in the Solid Chemical Waste drum.

o Note: Do not triple rinse the vial into the sink. If you rinse the vial to recover material, the
rinsate becomes liquid waste (Protocol B).

Protocol B: Liquid Waste (Experimental Mixtures)

Use this for HPLC effluents, stock solutions, or reaction byproducts.

e pH Check: L-Ornithine HCl is acidic. If the solution is highly acidic (pH < 2), neutralize to pH
5-9 before adding to a general aqueous waste drum to prevent off-gassing or reaction with
other wastes.

» Solvent Segregation:

o Aqueous (<10% Organic): Dispose in "Agueous Chemical Waste". Never pour down the
drain unless your facility has a specific permit for amino acids/salts.

o Organic (>10% Organic): Dispose in "Non-Halogenated Organic Waste" (assuming
standard solvents like Methanol/ACN are used).
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 Biological Matrices: If the L-Ornithine D4 was used in cell culture or plasma, the waste is
Mixed Waste (Chemical + Biological). This must be incinerated. Do not autoclave chemical
waste (risk of generating toxic vapors).

Regulatory Compliance & Waste Codes

Compliance requires mapping the waste to the correct regulatory framework.[2]

. . Waste Code /
Region Regulation L Notes
Classification

) If mixed with solvents
Not Listed (Default to
USA EPA/RCRA (e.g., Methanol), use

D002 if pH <2
pH <2) F003 (Ignitable).[1]

"Laboratory
chemicals, consisting

of or containing

EU /UK EWC (LoWw) 16 05 06*
hazardous
substances."[1][3][4]
[5]
Not Regulated as For transport/shippin
Global IATA/DOT J P PPIng
Dangerous Goods purposes only.[1]

Expert Note on "D4" Regulations: While the disposal is standard, the export of deuterated
compounds is sometimes monitored (e.g., Nuclear Regulatory Commission or Department of
Commerce in the US) due to heavy water production controls. However, for disposal of small
research quantities, these export controls do not apply. You are simply destroying the chemical.

Spill Management Protocol

In the event of a powder spill of L-Ornithine:HCI (D4):

o PPE: Wear nitrile gloves, safety glasses, and a lab coat. A dust mask (N95) is recommended
to prevent inhalation of the HCI salt dust.

o Containment: Cover the spill with a paper towel to prevent dust dispersion.
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e Cleanup:
o Dampen the paper towel slightly (do not flood).
o Wipe up the powder.
o Clean the surface with water, followed by 70% Ethanol.

» Disposal: Place all contaminated wipes into a sealed bag and treat as Solid Chemical Waste.

Spill Response Workflow (Graphviz Diagram)

. N
1. Assess Volume 2. Don PPE 3. Contain 4. Decontaminate 5. Dispose
(<1009 = Minor) (Gloves, Glasses, N95) (Damp Wipe) (Water -> Ethanol) (Solid Chem Waste)
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Figure 2: Step-by-step workflow for managing minor laboratory spills of L-Ornithine:HCI (D4).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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